Cas no 24365-65-9 (3-Methyl-3,4-dihydroquinazolin-2(1H)-one)

3-Methyl-3,4-dihydroquinazolin-2(1H)-one is a heterocyclic organic compound featuring a quinazolinone core structure with a methyl substituent at the 3-position. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules, including pharmaceutical agents. The compound’s rigid fused-ring system enhances stability, while the carbonyl and nitrogen functionalities offer sites for further derivatization. Its well-defined structure and synthetic accessibility make it valuable for research in drug discovery, particularly in the development of kinase inhibitors, antimicrobials, and CNS-targeting compounds. High purity grades ensure reproducibility in experimental applications.
3-Methyl-3,4-dihydroquinazolin-2(1H)-one structure
24365-65-9 structure
Product Name:3-Methyl-3,4-dihydroquinazolin-2(1H)-one
CAS No:24365-65-9
MF:C9H10N2O
MW:162.188501834869
MDL:MFCD00192043
CID:240593
PubChem ID:3846558
Update Time:2025-08-15

3-Methyl-3,4-dihydroquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-3,4-dihydroquinazolin-2(1H)-one
    • 2(1H)-Quinazolinone,3,4-dihydro-3-methyl-
    • 3,4-dihydro-3-methyl-2(1H)-Quinazolinone
    • 3-methyl-1,4-dihydroquinazolin-2-one
    • 3-methyl-1,3,4-trihydroquinazolin-2-one
    • 3-methyl-3,4-dihydro-1H-quinazolin-2-one
    • 3-methyl-3,4-dihydro-2(1H)-quinazolinone
    • 3-methyl-3,4-dihydro-2(1H)-quinqzolinone
    • 3PF
    • SCHEMBL14608794
    • InChI=1/C9H10N2O/c1-11-6-7-4-2-3-5-8(7)10-9(11)12/h2-5H,6H2,1H3,(H,10,12
    • FT-0722443
    • CHEMBL1230189
    • PD120529
    • EN300-19941
    • 3-methyl-1, 4-dihydroquinazolin-2-one
    • GINUUQLRYXHAPB-UHFFFAOYSA-N
    • DTXSID90397239
    • Q27454009
    • CS-0214854
    • 3-methyl-1,2,3,4-tetrahydroquinazolin-2-one
    • 9T-1549
    • SB36140
    • 3,4-Dihydro-3-methyl-2(1H)-quinazolinone, 99%
    • 3,4-dihydro-3-methyl-2(1H)quinazolinone
    • 3-methyl-dihydroquinazolin-2-one
    • SCHEMBL677636
    • 1-BOC-3-[(2-BROMOBENZYL-AMINO)-METHYL]-AZETIDINE
    • AM20030440
    • MFCD00192043
    • 24365-65-9
    • J-015467
    • 2(1H)-Quinazolinone, 3,4-dihydro-3-methyl-
    • F12578
    • BDBM50399448
    • AKOS000120936
    • Z104476152
    • DA-24729
    • quinazoline, 3,4-dihydro-2-hydroxy-3-methyl-
    • MDL： MFCD00192043
    • Inchi： 1S/C9H10N2O/c1-11-6-7-4-2-3-5-8(7)10-9(11)12/h2-5H,6H2,1H3,(H,10,12)
    • InChI Key： GINUUQLRYXHAPB-UHFFFAOYSA-N
    • SMILES： O=C1NC2C=CC=CC=2CN1C

Computed Properties

  • Exact Mass: 162.07900
  • Monoisotopic Mass: 162.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.3A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.159
  • Melting Point: 200-203 °C (lit.)
  • Boiling Point: 366°C at 760 mmHg
  • Flash Point: 175.2°C
  • Refractive Index: 1.565
  • PSA: 32.34000
  • LogP: 1.73980
  • Solubility: Uncertain

3-Methyl-3,4-dihydroquinazolin-2(1H)-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

3-Methyl-3,4-dihydroquinazolin-2(1H)-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-3,4-dihydroquinazolin-2(1H)-one Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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